![molecular formula C16H18ClNO4S2 B2891820 5-chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)thiophene-2-sulfonamide CAS No. 2034600-85-4](/img/structure/B2891820.png)
5-chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)thiophene-2-sulfonamide
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Description
5-chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H18ClNO4S2 and its molecular weight is 387.89. The purity is usually 95%.
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Scientific Research Applications
Ocular Hypotensive Activity
5-Chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)thiophene-2-sulfonamide is part of a series of compounds evaluated for topical ocular hypotensive activity, which is significant in treating glaucoma. Variations in 5-substituents have been studied to maximize inhibitory potency against carbonic anhydrase and improve water solubility, essential for ocular applications (Prugh et al., 1991).
Antimicrobial Properties
These compounds, including this compound, have been synthesized for their potent antimicrobial properties. They exhibit inhibitory activities against various Gram-positive and Gram-negative bacterial strains, as well as Candida Albicans, demonstrating their potential in combating infectious diseases (Mohamed et al., 2021).
Antiestrogenic Activity
Similar compounds have shown potent antiestrogenic activity, beneficial in treatments related to hormonal imbalances. They bind effectively to estrogen receptors, suggesting their potential use in therapies targeting estrogen-dependent conditions (Jones et al., 1979).
Antibody Production for Organophosphate Pesticides
Compounds in this class have been utilized to create haptens for the production of antibodies against organophosphate pesticides. This application is particularly significant in environmental monitoring and ensuring food safety (ten Hoeve et al., 1997).
Synthesis of Bioactive Compounds
Their role in synthesizing bioactive compounds, especially in the pharmaceutical industry, is notable. These compounds have been instrumental in developing drugs with various therapeutic properties, including anticancer, anti-inflammatory, and neuroprotective effects (Ravichandiran et al., 2019).
Enzyme Inhibition
The sulfonamides derived from this class of compounds exhibit inhibitory effects on certain human carbonic anhydrase isozymes, an aspect crucial in developing treatments for conditions like glaucoma, edema, and epilepsy (Akbaba et al., 2014).
Properties
IUPAC Name |
5-chloro-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO4S2/c1-22-12-4-5-13-11(9-12)3-2-8-16(13,19)10-18-24(20,21)15-7-6-14(17)23-15/h4-7,9,18-19H,2-3,8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWGWMBAYXUJKDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(CCC2)(CNS(=O)(=O)C3=CC=C(S3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.